N-(3-hydroxypyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-(3-hydroxypyridin-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H17N3O2/c1-2-8-17-9-5-11(6-10-17)14(19)16-13-12(18)4-3-7-15-13/h1,3-4,7,11,18H,5-6,8-10H2,(H,15,16,19)
• InChI Key: SBNXZQZOOYGCBH-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NC2=C(C=CC=N2)O
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

N-(3-hydroxypyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is commonly referred to as HPPC, and it has been shown to possess several unique properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of HPPC is not fully understood. However, it has been shown to inhibit the activity of several enzymes involved in inflammation and cancer progression. Additionally, HPPC has been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
HPPC has been shown to possess several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, leading to a decrease in inflammation. Additionally, HPPC has been shown to inhibit the growth of cancer cells, leading to a decrease in tumor size. HPPC has also been shown to possess antimicrobial properties, leading to a decrease in bacterial and fungal growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of HPPC is its potent anti-inflammatory and anti-cancer properties. Additionally, HPPC has been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics. However, one of the limitations of HPPC is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the research of HPPC. One potential direction is the development of new drugs based on the structure of HPPC. Additionally, further research is needed to fully understand the mechanism of action of HPPC. Finally, more studies are needed to investigate the potential applications of HPPC in the treatment of bacterial and fungal infections.

Synthesis Methods

The synthesis of HPPC involves the reaction of 3-hydroxypyridin-2-ylamine with propargyl bromide, followed by the reaction of the resulting product with piperidine-4-carboxylic acid. The final product is obtained through a purification process using column chromatography. This method has been optimized to produce high yields of HPPC with excellent purity.

Scientific Research Applications

HPPC has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. Additionally, HPPC has been shown to inhibit the growth of several bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.